Cas no 2694058-31-4 (benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate)

Benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0²,⁶]dec-8-ene-4-carboxylate is a chiral bicyclic compound featuring a rigid tricyclic scaffold with an embedded azabicyclic core. Its stereospecific (1R,2S,6R,7S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The benzyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. The strained ring system and unsaturated decene structure offer reactivity for selective functionalization, particularly in cycloaddition or nucleophilic substitution reactions. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships in constrained frameworks. Its stability under standard conditions allows for straightforward handling and storage.
benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate structure
2694058-31-4 structure
Product Name:benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate
CAS No:2694058-31-4
MF:C17H19NO2
MW:269.338264703751
CID:5614362
PubChem ID:165950003
Update Time:2025-10-29

benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2694058-31-4
    • EN300-33050422
    • benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
    • benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate
    • Inchi: 1S/C17H19NO2/c19-17(20-11-12-4-2-1-3-5-12)18-9-15-13-6-7-14(8-13)16(15)10-18/h1-7,13-16H,8-11H2/t13-,14+,15-,16+
    • InChI Key: CJZRFGLSZBUBDC-GEEKYZPCSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C[C@@H]2[C@@H]3C=C[C@@H](C3)[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 269.141578849g/mol
  • Monoisotopic Mass: 269.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 29.5Ų

benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33050422-1g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4
1g
$842.0 2023-09-04
Enamine
EN300-33050422-5g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4
5g
$2443.0 2023-09-04
Enamine
EN300-33050422-10g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4
10g
$3622.0 2023-09-04
Enamine
EN300-33050422-0.05g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
0.05g
$707.0 2025-03-18
Enamine
EN300-33050422-0.1g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
0.1g
$741.0 2025-03-18
Enamine
EN300-33050422-0.25g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
0.25g
$774.0 2025-03-18
Enamine
EN300-33050422-0.5g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
0.5g
$809.0 2025-03-18
Enamine
EN300-33050422-1.0g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
1.0g
$842.0 2025-03-18
Enamine
EN300-33050422-2.5g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
2.5g
$1650.0 2025-03-18
Enamine
EN300-33050422-5.0g
benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.0,2,6]dec-8-ene-4-carboxylate
2694058-31-4 95.0%
5.0g
$2443.0 2025-03-18

Additional information on benzyl (1R,2S,6R,7S)-4-azatricyclo5.2.1.0,2,6dec-8-ene-4-carboxylate

Comprehensive Analysis of Benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxylate (CAS No. 2694058-31-4)

The compound benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxylate (CAS No. 2694058-31-4) is a highly specialized organic molecule with a unique tricyclic structure. Its intricate framework, featuring an azatricyclo core, has garnered significant attention in pharmaceutical and materials science research. This compound belongs to a class of nitrogen-containing heterocycles, which are increasingly sought after for their potential applications in drug discovery and advanced material design.

One of the most intriguing aspects of this molecule is its stereochemistry, denoted by the (1R,2S,6R,7S) configuration. This specific arrangement of chiral centers can significantly influence its biological activity and interaction with other molecules. Researchers are particularly interested in how these stereochemical features might contribute to selective binding with biological targets, making it a promising candidate for the development of novel therapeutics.

The benzyl carboxylate moiety attached to the 4-azatricyclo system adds another layer of functionality to this compound. This ester group not only affects the molecule's solubility and stability but also serves as a potential point for further chemical modifications. In medicinal chemistry, such groups are often used as protecting groups or as precursors for more complex structures.

Recent trends in chemical research show growing interest in tricyclic compounds like this one, particularly for their potential in addressing challenging medical conditions. The unique three-dimensional structure of benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxylate may offer advantages in terms of target specificity and metabolic stability compared to simpler bicyclic or monocyclic analogs.

From a synthetic chemistry perspective, the construction of the azatricyclo[5.2.1.02,6]dec-8-ene skeleton presents interesting challenges. The fusion of three rings with a nitrogen atom at a bridgehead position requires careful consideration of reaction conditions and stereochemical control. This has led to innovative approaches in asymmetric synthesis and catalysis, topics that are currently trending in organic chemistry research.

The compound's potential applications extend beyond pharmaceuticals. Materials scientists are exploring its use in the development of novel polymers and supramolecular assemblies. The rigid tricyclic framework could impart desirable mechanical properties to materials, while the nitrogen atom offers sites for further functionalization or coordination with metal ions.

In the context of green chemistry, researchers are investigating more sustainable routes to synthesize benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxylate. This includes exploring catalytic methods that reduce waste, minimize energy consumption, and avoid hazardous reagents. Such approaches align with current industry priorities and regulatory trends favoring environmentally friendly processes.

Analytical characterization of this compound presents its own set of challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are essential for confirming its structure and purity. The interpretation of spectral data for such complex tricyclic systems contributes to the broader understanding of structure-property relationships in organic chemistry.

As research into nitrogen-containing heterocycles continues to expand, compounds like benzyl (1R,2S,6R,7S)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxylate are likely to play increasingly important roles. Their structural complexity offers numerous possibilities for innovation across multiple scientific disciplines, from medicine to materials science. The ongoing exploration of this compound's properties and potential applications represents an exciting frontier in modern chemistry.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD